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Introduction & Scope
Diisononyl adipate (DINA, CAS: 33703-08-1) is a high-performance, non-phthalate plasticizer

of significant industrial and scientific interest[1]. As global regulatory frameworks increasingly

restrict the use of ortho-phthalates (such as DEHP) due to toxicological concerns, DINA has

emerged as a critical alternative. It imparts excellent low-temperature flexibility and high

thermal stability to [1]. Structurally, DINA is the diester of adipic acid and isononyl alcohol,

presenting as a colorless, oily liquid[2].

For researchers, materials scientists, and drug development professionals utilizing DINA in

medical devices, pharmaceutical packaging, or environmental toxicology studies, rigorous

structural verification is paramount. This application note details the causal methodologies and

self-validating protocols for the complete spectroscopic characterization of DINA using Fourier

Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy.
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Mechanistic Insights: DINA Functionality and
Spectroscopic Tracking
The plasticizing efficiency of DINA relies fundamentally on the "free volume theory." DINA

molecules interpose themselves between rigid polymer chains; their polar ester groups shield

the polymer's dipole-dipole interactions, while their bulky, branched isononyl aliphatic chains

increase the free volume. This effectively lowers the glass transition temperature (Tg) and

increases chain mobility[1].

FTIR Utility: FTIR is uniquely suited to monitor the integrity of the ester carbonyl bonds and

track the migration of DINA out of the polymer matrix over time. Because plasticizer

migration can compromise material flexibility and pose toxicological risks,[3].

NMR Utility: The specific branching architecture of the isononyl groups directly dictates

DINA's cold-elastic properties and compatibility with PVC. Quantitative ¹H-NMR is employed

to calculate the exact ratio of methylene/methine groups to terminal methyl groups—a critical

Quality Assurance (QA) metric that distinguishes premium DINA from inferior isomeric

mixtures[4].
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Fig 1: Mechanistic pathway of PVC plasticization by DINA via free volume expansion.

Experimental Protocols
Protocol A: Attenuated Total Reflectance (ATR) FTIR
Analysis
Objective: To acquire a high-resolution infrared spectrum of neat DINA for functional group

validation and migration baseline establishment.

Step-by-Step Methodology:

Crystal Preparation: Clean the diamond or zinc selenide (ZnSe) ATR crystal with HPLC-

grade isopropanol and allow it to air dry.

Causality: Isopropanol evaporates rapidly without leaving an organic residue that could

obscure the critical aliphatic C-H stretching region (2900 cm⁻¹).

Background Acquisition: Collect a background spectrum (64 scans, 4 cm⁻¹ resolution) in

ambient air.

Causality: Subtracts atmospheric water vapor and CO₂ interference, ensuring the ester

carbonyl peak (~1735 cm⁻¹) is not distorted by adjacent water bending vibrations.

Sample Application: Apply 1–2 drops of neat liquid DINA directly onto the ATR crystal,

ensuring complete coverage of the active sensing area. Do not apply the pressure anvil.

Causality: Because DINA is a [2], the anvil is unnecessary and could damage the crystal.

Neat analysis prevents solvent masking effects.

Spectral Acquisition: Scan the sample from 4000 to 600 cm⁻¹ using the same parameters as

the background.

Self-Validating System Check: Verify that the baseline between 4000–3800 cm⁻¹ is

completely flat (absorbance < 0.02 AU) and the maximum peak absorbance (the C=O

stretch) is between 0.4 and 0.8 AU. If absorbance exceeds the linear range, clean the crystal

and apply a thinner micro-film.
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Protocol B: High-Resolution ¹H and ¹³C NMR
Spectroscopy
Objective: To confirm the molecular skeleton of DINA and quantify the isononyl branching ratio.

Step-by-Step Methodology:

Sample Preparation: Dissolve 50 mg of DINA in 0.6 mL of deuterated chloroform (CDCl₃)

containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a standard 5 mm NMR tube.

Causality: CDCl₃ is an ideal non-polar solvent that readily dissolves the hydrophobic

DINA[4]. TMS provides an internal reference standard locked exactly at 0.00 ppm,

essential for precise chemical shift assignments.

Instrument Tuning & Shimming: Insert the sample into a 400 MHz (or higher) NMR

spectrometer. Perform automated or manual shimming on the Z-axis.

Causality: Proper shimming ensures a highly homogenous magnetic field, which is critical

for resolving the complex multiplets of the branched isononyl chains.

¹H-NMR Acquisition: Acquire the proton spectrum using a standard 90° pulse sequence. Set

the relaxation delay (D1) to at least 5 seconds.

Causality: A long relaxation delay ensures complete longitudinal relaxation (T1) of all

protons. This is mandatory for the[4].

Self-Validating System Check: Check the full width at half maximum (FWHM) of the TMS

peak. If the FWHM exceeds 1.0 Hz, the magnetic field is inhomogeneous, and the sample

must be re-shimmed before any data processing or integration occurs.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://patents.google.com/patent/DE19924339A1/en
https://patents.google.com/patent/DE19924339A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604548?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


FTIR-ATR Protocol NMR Protocol

DINA Sample
(Neat Liquid)

Clean ATR Crystal
(Background Scan)

Dissolve in CDCl₃
+ TMS Standard

Acquire Spectra
(64 scans, 4 cm⁻¹ res)

Validate Ester Carbonyl
(~1735 cm⁻¹)

Structural Confirmation &
Purity Assessment

Acquire ¹H & ¹³C NMR
(400 MHz)

Calculate Branching Ratio
(CH₂/CH vs CH₃)

Click to download full resolution via product page

Fig 2: Parallel FTIR and NMR spectroscopic workflow for DINA structural validation.

Data Presentation & Interpretation
The spectroscopic data obtained from the aforementioned protocols must be cross-referenced

against established structural markers to verify compound identity and purity.

Table 1: Characteristic FTIR-ATR Absorption Bands of DINA
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Wavenumber
(cm⁻¹)

Vibrational Mode
Structural
Assignment

Diagnostic
Significance

2955, 2925, 2855
C-H Stretching

(asym/sym)

Aliphatic chains

(isononyl & adipate

core)

Confirms the

presence of long,

branched alkyl chains.

1735 C=O Stretching Ester carbonyl

Primary marker for

adipate ester; used for

migration tracking.

1465, 1380 C-H Bending
CH₂ scissoring and

CH₃ bending

Indicates the degree

of branching in the

isononyl group.

1250, 1170, 1070 C-O-C Stretching Ester alkoxy bonds
Confirms the diester

linkage integrity.

725 CH₂ Rocking
Long aliphatic chains

(n > 4)

Validates the

tetramethylene core of

the adipate moiety.

Table 2: ¹H NMR Chemical Shifts and Integration for DINA (400 MHz, CDCl₃)
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Chemical Shift
(δ, ppm)

Multiplicity Integration
Proton
Assignment

Structural
Significance

4.05 - 4.15 Multiplet 4H
-O-CH₂- (Ester

alpha-protons)

Confirms

esterification of

the isononyl

alcohol.

2.25 - 2.35 Multiplet 4H

-CH₂-C(=O)-

(Adipate alpha-

protons)

Identifies the

adipic acid core.

1.60 - 1.70 Multiplet 4H

-CH₂-CH₂-

C(=O)- (Adipate

beta-protons)

Confirms the

central adipate

alkyl chain.

1.00 - 2.00 Multiplet ~24H

-CH₂- and -CH-

(Isononyl

backbone)

Area used to

calculate the

branching index.

0.50 - 1.00 Multiplet ~18H
-CH₃ (Terminal

methyl groups)

Compared

against the 1.0-

2.0 ppm region

for QA/QC.

Branching Ratio Calculation (QA/QC Metric)
According to established patent literature for high-performance diisononyl adipates, the precise

ratio of the integrated area of the aliphatic backbone (1.0–2.0 ppm) to the terminal methyls

(0.5–1.0 ppm) must fall between 1.20 and 5.00[4]. A ratio within this specific window

guarantees optimal plasticization efficiency and ensures the material will perform predictably at

low temperatures.

Conclusion
The rigorous characterization of Diisononyl Adipate (DINA) requires a dual-technique

approach. FTIR provides a rapid, self-validating mechanism to confirm ester integrity and

monitor environmental migration[3], while quantitative NMR spectroscopy offers deep structural

insights into the isomeric branching that dictates the chemical's macroscopic physical
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properties[4]. By adhering to the causal methodologies outlined in this application note,

researchers can ensure the highest standards of analytical trustworthiness in their material

science and drug development workflows.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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